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Compound of Interest

Compound Name: Strontium carbide

Cat. No.: B083920

This guide provides essential safety information, troubleshooting procedures, and frequently
asked questions for researchers, scientists, and drug development professionals working with
potentially pyrophoric and reactive metal carbides. Adherence to these guidelines is critical to
ensure laboratory safety.

Frequently Asked Questions (FAQSs)

Q1: What makes a metal carbide "pyrophoric"?

Al: A pyrophoric material is a substance that can ignite spontaneously in air at or below 54°C
(130°F) without an external ignition source.[1] This occurs because the material rapidly oxidizes
upon contact with air, generating enough heat to reach its autoignition temperature. The
pyrophoricity of metal carbides is highly dependent on factors like particle size, surface area,
and the presence of moisture.[2]

Q2: Are uranium carbide, iron carbide, and titanium carbide all pyrophoric?
A2: Not all metal carbides are pyrophoric under all conditions. Here's a breakdown:

e Uranium Carbide (UC and UCz): Yes, uranium carbide, particularly in powder or dust form, is
considered pyrophoric.[3][4] It can ignite spontaneously when exposed to air, and its
reactivity is enhanced by the presence of moisture.[4][5]
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 Iron Carbide (FesC): In its bulk form, iron carbide (cementite) is a stable material and is not
pyrophoric.[6] However, finely divided iron metal powder is pyrophoric.[2] It is a common
misconception to attribute the pyrophoricity of iron powder to iron carbide.

 Titanium Carbide (TiC): Titanium carbide in its bulk form is a very stable ceramic.[7]
However, as a finely divided powder or as nanoparticles, it is classified as a flammable solid
and poses a significant dust explosion hazard.[7][8][9][10] While not strictly pyrophoric in the
sense of spontaneous ignition without a source, it can be easily ignited by sparks or static
discharge.

Q3: What are the primary hazards associated with these materials?
A3: The main hazards include:

e Fire and Explosion: Spontaneous ignition of uranium carbide and ignition of titanium carbide
dust clouds can lead to fires and explosions.[3][10]

o Toxicity: Uranium carbide is highly toxic by inhalation and ingestion, targeting the kidneys,
liver, lungs, and brain.[3]

o Radioactivity: Uranium carbide is a radioactive material and requires appropriate handling
protocols to minimize exposure.[11]

o Respiratory Irritation: Inhalation of fine powders of any of these materials can cause
respiratory irritation.[8][10]

Q4: What is the most critical piece of personal protective equipment (PPE) when working with
these materials?

A4: Flame-resistant (FR) lab coats are essential, along with safety goggles (or a face shield for
larger quantities) and chemical-resistant gloves. Standard cotton or polyester lab coats can
ignite and will not provide adequate protection in case of a pyrophoric material fire.

Troubleshooting Guides

This section provides step-by-step guidance for potential issues that may arise during
experiments involving reactive metal carbides.
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Scenario 1: Small Spill of Uranium Carbide Powder
Outside of an Inert Atmosphere

Problem: A small amount of uranium carbide powder has been spilled on the lab bench or floor.

Step Action Rationale

Immediately notify everyone in

1 Alert Personnel ]
the laboratory of the spill.
Cordon off the spill area to

2 Isolate the Area prevent accidental contact or

spread of the material.

Obtain a Class D fire
extinguisher, dry sand, or

3 Gather Spill Control Materials powdered lime. DO NOT USE
WATER OR A CO2
EXTINGUISHER.

Carefully cover the spilled
) powder with a layer of dry sand
4 Gently Cover the Spill ) ]
or powdered lime to smother it

and prevent contact with air.

Using non-sparking tools,
carefully scoop the covered

5 Collect the Material material into a clearly labeled,
dry container for hazardous

waste disposal.

Follow your institution's
) specific procedures for
6 Decontaminate the Area _ .
radioactive and hazardous

material decontamination.

Report the spill to your
institution's Environmental
Health and Safety (EHS)
office.

7 Report the Incident
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Scenario 2: Clogged Needle During Transfer of a
Titanium Carbide Nanoparticle Suspension

Problem: The needle or cannula being used to transfer a suspension of titanium carbide

nanoparticles in an organic solvent becomes clogged.

Step Action

Rationale

Do Not Apply Excessive
Pressure

Applying too much pressure
can cause the needle to burst
from the tubing or syringe,
creating a spray of flammable

material.

2 Carefully Withdraw the Needle

Keeping the system under an
inert atmosphere, carefully
withdraw the needle from the

receiving vessel.

3 Vent the System

Ensure the system is properly
vented to a bubbler to prevent

pressure buildup.

4 Replace the Needle

Use a new, dry, and larger-
gauge needle to attempt the

transfer again.

5 Quench the Clogged Needle

Submerge the clogged needle
in a beaker of mineral oil.
Then, carefully transfer it to a
separate flask containing an
appropriate quenching agent
(e.g., isopropanol) under an
inert atmosphere to safely
react any remaining

nanoparticles.

Quantitative Data Summary
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Melting Point Boiling Point

Material CAS Number . . Key Hazards
(°C) (°C)
. Pyrophoric,
Uranium
) Radioactive,
Monocarbide 12070-09-6 ~2350 - ] ]
Highly Toxic[3]
(UC)
[12]
Pyrophoric,
Uranium Radioactive,
_ _ 12071-33-9 - - . .
Dicarbide (UC2) Highly Toxic[4]
[13]
Iron Carbide Non-pyrophoric
N/A ~1837 N/A _
(FesC) in bulk[6]

Flammable solid,

Titanium Carbide Dust explosion
] 12070-08-5 ~3140 ~4820
(TiC) hazard (as
powder)

Experimental Protocol: Safe Handling and
Quenching of a Pyrophoric Metal Carbide Powder
(e.g., Uranium Carbide)

This protocol outlines a general procedure for handling a pyrophoric metal carbide powder in
an inert atmosphere glovebox and its subsequent quenching. This is a template and must be
adapted to your specific experimental needs and institutional safety policies.

1. Pre-Experiment Preparations:

1.1. Risk Assessment: Conduct a thorough risk assessment for the entire procedure. 1.2.
Glovebox Preparation:

o Ensure the glovebox is purged with an inert gas (e.g., argon or nitrogen) and that the oxygen
and moisture levels are below the acceptable limits for your material.
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e Bring all necessary equipment into the glovebox, including spatulas, weighing paper,
reaction flasks, stir bars, and septa. All glassware must be oven-dried and cooled under
vacuum before being brought into the glovebox. 1.3. Personal Protective Equipment: Don a
flame-resistant lab coat, safety goggles, and appropriate gloves before approaching the
glovebox.

2. Handling and Dispensing in the Glovebox:

2.1. Carefully open the container of the pyrophoric metal carbide. 2.2. Using a clean, dry
spatula, weigh the desired amount of the powder onto weighing paper or directly into a pre-
tared reaction flask. 2.3. Securely seal the reaction flask. 2.4. Tightly reseal the original
container of the metal carbide. 2.5. Clean any residual powder from the spatula and work
surface within the glovebox using a dry wipe. Place the wipe in a designated waste container
inside the glovebox.

3. Quenching Procedure:

3.1. Inert Atmosphere: The quenching process must be carried out under an inert atmosphere.
3.2. Solvent Addition: In the glovebox, add a high-boiling point, inert solvent (e.g., toluene or
mineral oil) to the flask containing the metal carbide to create a slurry. 3.3. Transfer to Fume
Hood: Seal the flask and safely transfer it to a fume hood. 3.4. Cooling: Place the flask in a
cooling bath (e.g., an ice-water bath). 3.5. Slow Addition of Quenching Agent: While stirring
vigorously, slowly add a quenching agent. A common procedure is to first add a less reactive
alcohol like isopropanol, followed by a more reactive one like methanol, and finally, very slowly,
water. This should be done dropwise via a syringe or an addition funnel. 3.6. Observation:
Monitor the reaction for any signs of gas evolution or temperature increase. If the reaction
becomes too vigorous, stop the addition of the quenching agent immediately. 3.7. Completion:
Once the addition is complete and no further reaction is observed, allow the mixture to slowly
warm to room temperature. 3.8. Waste Disposal: Dispose of the quenched material as
hazardous waste according to your institution's guidelines.

Visualizations
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Incident Occurs
(e.g., Spill, Fire)

Is there a fire?

es No

Is the fire small
and containable?

Spill of
pyrophoric material

No

Evacuate and Cover with dry sand
call emergency services or powdered lime

Use Class D
fire extinguisher

Collect for
hazardous waste disposal

l

Decontaminate the area

Report incident to EHS

Click to download full resolution via product page

Caption: Troubleshooting workflow for incidents involving pyrophoric materials.
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Start: Prepare for Experiment

Conduct Risk Assessment

:

Prepare Inert
Atmosphere Glovebox

:

Don Appropriate PPE

.

Handle and Weigh
Material in Glovebox

:

Prepare for Quenching
(Inert solvent, cooling bath)

:

Slowly Add
Quenching Agent

:

Dispose of
Hazardous Waste

End of Procedure

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and quenching of pyrophoric powders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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